Cas no 188047-47-4 (L-Isoleucine, glycyl-L-isoleucyl-L-isoleucyl-L-α-aspartyl-L-isoleucyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-valylglycylglycyl-L-isoleucyl-L-arginyl-L-asparaginyl-L-valyl-L-leucylglycyl-)

• Product Name: L-Isoleucine, glycyl-L-isoleucyl-L-isoleucyl-L-α-aspartyl-L-isoleucyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-valylglycylglycyl-L-isoleucyl-L-arginyl-L-asparaginyl-L-valyl-L-leucylglycyl-
• CAS No: 188047-47-4
• MF: C₈₉H₁₆₁N₂₅O₂₃
• MW: 1949.38436102867
• CID: 2654586
• Update Time: 2024-03-15

L-Isoleucine, glycyl-L-isoleucyl-L-isoleucyl-L-α-aspartyl-L-isoleucyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-valylglycylglycyl-L-isoleucyl-L-arginyl-L-asparaginyl-L-valyl-L-leucylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, glycyl-L-isoleucyl-L-isoleucyl-L-α-aspartyl-L-isoleucyl-L-alanyl-L-lysyl-L-lysyl-L-leucyl-L-valylglycylglycyl-L-isoleucyl-L-arginyl-L-asparaginyl-L-valyl-L-leucylglycyl-

• Inchi： 1S/C89H161N25O23/c1-20-48(14)69(85(133)103-56(32-29-35-96-89(94)95)78(126)105-59(38-61(93)115)80(128)112-68(47(12)13)83(131)106-57(36-44(6)7)75(123)98-43-65(119)110-73(88(136)137)52(18)24-5)109-64(118)42-97-63(117)41-99-82(130)67(46(10)11)111-79(127)58(37-45(8)9)104-77(125)55(31-26-28-34-91)102-76(124)54(30-25-27-33-90)101-74(122)53(19)100-84(132)71(50(16)22-3)113-81(129)60(39-66(120)121)107-86(134)72(51(17)23-4)114-87(135)70(49(15)21-2)108-62(116)40-92/h44-60,67-73H,20-43,90-92H2,1-19H3,(H2,93,115)(H,97,117)(H,98,123)(H,99,130)(H,100,132)(H,101,122)(H,102,124)(H,103,133)(H,104,125)(H,105,126)(H,106,131)(H,107,134)(H,108,116)(H,109,118)(H,110,119)(H,111,127)(H,112,128)(H,113,129)(H,114,135)(H,120,121)(H,136,137)(H4,94,95,96)/t48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,67-,68-,69-,70-,71-,72-,73-/m0/s1
• InChI Key： CLCZRBOJGRETBC-LVKVRKHOSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(O)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@@H](C)CC)NC(=O)CN

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 3.40±0.10(Predicted)